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Compound of Interest

Compound Name: HCTZ-CH2-HCTZ

Cat. No.: B195214

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the structure elucidation of
Hydrochlorothiazide EP Impurity C, a critical step in ensuring the quality and safety of the
widely used diuretic, hydrochlorothiazide. This document details the identity of the impurity, its
formation, and the analytical techniques employed for its characterization, presenting available
data in a structured format and outlining the experimental protocols for its analysis.

Introduction to Hydrochlorothiazide and its
Impurities

Hydrochlorothiazide (HCT) is a thiazide diuretic commonly prescribed for the treatment of
hypertension and edema. As with any active pharmaceutical ingredient (API), the control of
impurities is a crucial aspect of drug development and manufacturing to ensure patient safety
and product efficacy. The European Pharmacopoeia (EP) lists several potential impurities of
hydrochlorothiazide, with Impurity C being a notable process-related impurity. A thorough
understanding of the structure of this impurity is paramount for developing appropriate
analytical methods for its detection and control.

Identification and Structure of Impurity C

Hydrochlorothiazide EP Impurity C is a dimer of hydrochlorothiazide, formed during the
synthesis of the API. It is also known by several synonyms, providing a clearer picture of its
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chemical nature.

Table 1: Chemical Identity of Hydrochlorothiazide EP Impurity C

Parameter Information

N-[[7-(Aminosulfonyl)-6-chloro-2,3-dihydro-1,1-

) dioxo-4H-1,2,4-benzothiadiazin-4-yllmethyl]-6-
Systematic Name ) o

chloro-3,4-dihydro-2H-1,2,4-benzothiadiazine-7-

sulfonamide 1,1-Dioxide[1]

6-chloro-4-[[(6-chloro-1,1-dioxo-3,4-dihydro-2H-
1)A%,2,4-benzothiadiazin-7-

IUPAC Name
yl)sulfonylamino]methyl]-1,1-dioxo-2,3-dihydro-

18,2 4-benzothiadiazine-7-sulfonamide

Hydrochlorothiazide Dimer[2][3], HCTZ-CH2-
Common Synonyms

HCTZ
CAS Number 402824-96-8[4][5]
Molecular Formula C15H16Cl2N6OsSa[4][5]
Molecular Weight 607.49 g/mol [4][5]

The structure of Impurity C consists of two hydrochlorothiazide molecules linked by a
methylene bridge. The precise connectivity of this bridge was a subject of investigation, as
there are multiple possible linkage points on the hydrochlorothiazide molecule. Through
advanced analytical techniques, the specific isomeric structure has been determined.

Formation Pathway

The formation of Hydrochlorothiazide EP Impurity C is understood to occur during the synthesis
of hydrochlorothiazide, specifically from the reaction of 5-chloro-2,4-disulfamyl aniline with
paraformaldehyde. The presence of acidic or basic conditions can promote the formation of this
dimeric impurity.
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Reactants
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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